Cas no 6298-53-9 (1,6-dihydro-6-oxo-9H-Purine-9-acetic acid)

• Product Name: 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid
• CAS No: 6298-53-9
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• MDL: MFCD20640752
• CID: 517334
• PubChem ID: 135538370
• Update Time: 2025-10-29

1,6-dihydro-6-oxo-9H-Purine-9-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid
• 2-(6-oxo-3H-purin-9-yl)acetic acid
• 1,9-Dihydro-6H-purin-6-one 7-oxide
• 6H-Purin-6-one,1,9-dihydro-,7-oxide
• 9-carboxymethylhypoxanthine
• hypoxanthine 7-N-oxide
• hypoxanthine 7-oxide
• hypoxanthine-9-acetic acid
• DB-180584
• AS-61918
• 6298-53-9
• 2-(6-oxo-6,9-dihydro-1H-purin-9-yl)acetic acid
• 2-(6-oxo-1H-purin-9-yl)acetic acid
• 2-(6-Oxo-1,6-dihydro-9H-purin-9-yl)acetic acid
• W17927
• AKOS025404856
• NSC41848
• SCHEMBL454682
• CS-0062126
• 2-(6-Oxo-1H-purin-9(6H)-yl)acetic acid
• 2-(6-Oxo-1H-purin-9(6H)-yl)aceticacid
• (6-oxo-3,6-dihydro-9h-purin-9-yl)acetic acid
• MFCD20640752
• (6-Hydroxy-9H-purin-9-yl)acetic acid
• NSC-41848
• DTXSID30978864

• MDL： MFCD20640752
• Inchi： 1S/C7H6N4O3/c12-4(13)1-11-3-10-5-6(11)8-2-9-7(5)14/h2-3H,1H2,(H,12,13)(H,8,9,14)
• InChI Key： UAPMVQVCHTYAII-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N(C=N2)CC(=O)O

Computed Properties

• Exact Mass: 194.04400
• Monoisotopic Mass: 194.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 615.5°C at 760 mmHg
• Flash Point: 326.1°C
• Refractive Index: 1.811
• PSA: 100.87000
• LogP: -0.79580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid

Comprehensive Overview of 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid (CAS No. 6298-53-9): Properties, Applications, and Research Insights

1,6-dihydro-6-oxo-9H-Purine-9-acetic acid (CAS No. 6298-53-9) is a specialized purine derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and enzymatic studies. The purine-9-acetic acid backbone serves as a critical scaffold for designing novel therapeutic agents, particularly in targeting metabolic pathways and inflammatory responses.

In recent years, the scientific community has shown growing interest in purine-based compounds due to their versatility in modulating biological processes. 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid stands out for its ability to interact with adenosine receptors, making it a candidate for research in neurodegenerative diseases and immune regulation. Researchers frequently explore its structure-activity relationship (SAR) to optimize efficacy in drug formulations, aligning with the current trend of personalized medicine and targeted therapies.

The compound’s CAS No. 6298-53-9 is often searched in databases like PubChem and Reaxys, reflecting its importance in academic and industrial settings. Its 6-oxo purine moiety contributes to its stability and solubility, which are critical factors in pharmacokinetic studies. With the rise of computational chemistry, molecular docking simulations involving 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid have become a hotspot, addressing questions about its binding affinity with proteins like xanthine oxidase.

From a synthetic perspective, purine-9-acetic acid derivatives are synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. The demand for eco-friendly synthesis methods has led to innovations such as microwave-assisted reactions, which reduce energy consumption and improve yields. This aligns with the broader industry focus on green chemistry and sustainable practices.

In the context of drug discovery, CAS 6298-53-9 is frequently referenced in patents related to anti-inflammatory and antiviral agents. Its mechanism of action, particularly in inhibiting pro-inflammatory cytokines, has been explored in preclinical studies. Given the global emphasis on immune health post-pandemic, this compound’s potential applications in immunomodulation are a key area of investigation.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid, ensuring purity and consistency for research use. Quality control protocols are critical, especially when the compound is utilized in high-throughput screening (HTS) for identifying lead molecules in drug development pipelines.

Beyond pharmaceuticals, 6-oxo purine derivatives are studied for their role in nutraceuticals and cosmeceuticals. Their antioxidant properties make them attractive for skincare formulations aimed at reducing oxidative stress, a topic trending in consumer health forums. Additionally, the compound’s potential in agricultural chemistry—such as plant growth regulation—highlights its cross-disciplinary utility.

In summary, 1,6-dihydro-6-oxo-9H-Purine-9-acetic acid (CAS No. 6298-53-9) exemplifies the convergence of chemistry, biology, and medicine. Its multifaceted applications, from drug design to biochemical research, underscore its importance in advancing science and technology. As research progresses, this compound is poised to play a pivotal role in addressing contemporary health and environmental challenges.